Cas no 1609108-71-5 (Bromoacetamido-PEG6-CH2CH2COOH)

• Product Name: Bromoacetamido-PEG6-CH2CH2COOH
• CAS No: 1609108-71-5
• MF: C₁₇H₃₂BrNO₉
• MW: 474.341285705566
• CID: 5819213
• PubChem ID: 90118481
• Update Time: 2025-07-29

Bromoacetamido-PEG6-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

• Bromoacetamido-PEG6-CH2CH2COOH
• Propanoic acid, 3-[(20-bromo-19-oxo-3,6,9,12,15-pentaoxa-18-azaeicos-1-yl)oxy]-
• Bromoacetamido-PEG6-CH2CH2COOH/Propanoic acid, 3-[(20-bromo-19-oxo-3,6,9,12,15-pentaoxa-18-azaeicos-1-yl)oxy]-
• 1609108-71-5
• 1-bromo-2-oxo-6,9,12,15,18,21-hexaoxa-3-azatetracosan-24-oic acid
• SCHEMBL15669304
• AIMIPBWCWPFVBR-UHFFFAOYSA-N

• Inchi： 1S/C17H32BrNO9/c18-15-16(20)19-2-4-24-6-8-26-10-12-28-14-13-27-11-9-25-7-5-23-3-1-17(21)22/h1-15H2,(H,19,20)(H,21,22)
• InChI Key： AIMIPBWCWPFVBR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCCOCCOCCOCCOCCOCCNC(=O)CBr

Computed Properties

• Exact Mass: 473.12604g/mol
• Monoisotopic Mass: 473.12604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 620.1±55.0 °C(Predicted)
• pka: 4.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides